Cas no 1261786-95-1 (2-(Chloromethyl)naphthalene-1-acetic acid)

• Product Name: 2-(Chloromethyl)naphthalene-1-acetic acid
• CAS No: 1261786-95-1
• MF: C₁₃H₁₁ClO₂
• MW: 234.678242921829
• CID: 4935353
• Update Time: 2025-06-15

2-(Chloromethyl)naphthalene-1-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)naphthalene-1-acetic acid

• Inchi： 1S/C13H11ClO2/c14-8-10-6-5-9-3-1-2-4-11(9)12(10)7-13(15)16/h1-6H,7-8H2,(H,15,16)
• InChI Key： FEBGJIHRBVWKHU-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C2C=CC=CC2=C1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 3
• Topological Polar Surface Area: 37.3

Additional information on 2-(Chloromethyl)naphthalene-1-acetic acid

Comprehensive Overview of 2-(Chloromethyl)naphthalene-1-acetic acid (CAS No. 1261786-95-1): Properties, Applications, and Industry Insights

2-(Chloromethyl)naphthalene-1-acetic acid (CAS 1261786-95-1) is a specialized organic compound with a unique molecular structure combining a naphthalene backbone with chloromethyl and acetic acid functional groups. This compound has garnered significant attention in pharmaceutical intermediates, material science, and fine chemical synthesis due to its versatile reactivity. Researchers and manufacturers frequently search for terms like "2-(Chloromethyl)naphthalene-1-acetic acid synthesis", "CAS 1261786-95-1 applications", and "naphthalene derivative properties", reflecting its industrial relevance.

The compound's chloromethyl group enables nucleophilic substitution reactions, making it a valuable precursor for constructing complex molecules. Its naphthalene core contributes to UV stability and aromatic interactions, which are critical in designing advanced materials. Recent studies highlight its potential in developing fluorescent probes and polymeric additives, aligning with the growing demand for smart materials in electronics and diagnostics. Questions like "How to purify 2-(Chloromethyl)naphthalene-1-acetic acid?" or "Solubility of CAS 1261786-95-1 in organic solvents" are common among laboratory technicians.

From an environmental perspective, the biodegradability and ecological impact of naphthalene derivatives are hot topics. Innovations in green chemistry have driven interest in catalytic methods to synthesize this compound with reduced waste. Analytical techniques such as HPLC and NMR are essential for quality control, as emphasized by queries like "CAS 1261786-95-1 analytical methods". Regulatory compliance, particularly in REACH and FDA submissions, further underscores its safe handling protocols.

In the pharmaceutical sector, 2-(Chloromethyl)naphthalene-1-acetic acid serves as a building block for anti-inflammatory and anticancer agents. Patent databases reveal its use in proprietary drug formulations, spurring searches for "pharmacological uses of naphthalene acetic acid derivatives". The compound’s crystallization behavior and polymorphism are also critical for patentability and formulation stability, topics frequently explored in peer-reviewed journals.

Market trends indicate rising demand for high-purity CAS 1261786-95-1, driven by Asia-Pacific’s expanding chemical industry. Suppliers often address queries like "bulk suppliers of 2-(Chloromethyl)naphthalene-1-acetic acid" or "technical vs. pharmaceutical grade differences". Storage recommendations—typically under inert conditions to prevent hydrolysis of the chloromethyl group—are another practical concern for end-users.

Future research directions may explore its role in metal-organic frameworks (MOFs) or bioconjugation techniques, areas gaining traction in nanotechnology. Collaborative efforts between academia and industry continue to uncover novel applications, ensuring CAS 1261786-95-1 remains a compound of enduring scientific and commercial interest.